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Cat. No.: B15577747

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance comparison of the novel complement C3

inhibitor, Salfredin C3, against established inhibitors from the compstatin family. The data

presented herein is intended to provide an objective analysis of Salfredin C3's potency and

efficacy, supported by detailed experimental protocols to ensure reproducibility and facilitate

further investigation.

Introduction to Complement C3 Inhibition
The complement system is a critical component of innate immunity, and its dysregulation is

implicated in a wide range of inflammatory and autoimmune diseases. Complement component

C3 is the central protein of this cascade, where all three activation pathways (classical, lectin,

and alternative) converge. Inhibition of C3, therefore, offers a powerful therapeutic strategy to

control complement-mediated inflammation and tissue damage. Salfredin C3 is a novel

synthetic compound designed to bind to C3 and inhibit its cleavage by C3 convertase, thereby

blocking the downstream effects of complement activation.
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The inhibitory activity of Salfredin C3 was benchmarked against well-characterized compstatin

analogues, including the third-generation analogue AMY-101 (Cp40) and the PEGylated

derivative Pegcetacoplan (APL-2). The following tables summarize the in vitro potency and

binding affinity of these compounds.

In Vitro Potency and Binding Affinity

Compound Target Assay Type IC50
Binding
Affinity (K D
)

Reference

Salfredin C3 Human C3

C3

Convertase

Inhibition

(ELISA)

Data not yet

publicly

available

Data not yet

publicly

available

-

Compstatin

(original)
Human C3

Classical

Pathway

Inhibition

12 µM - [1][2]

AMY-101

(Cp40)
Human C3

C3

Convertase

Inhibition

~15 nM ~0.5 nM [3][4][5]

Pegcetacopla

n (APL-2)
Human C3

C3

Convertase

Inhibition

Similar to

AMY-101

Similar to

AMY-101
[6][7][8]

Ac-I--

INVALID-

LINK--I-NH₂

Human C3b C3b Binding 62 nM 2.3 nM [9]

Note: The IC50 and KD values for compstatin analogues can vary slightly between studies due

to different experimental conditions.

Signaling Pathway and Mechanism of Action
The primary mechanism of action for Salfredin C3 and the compstatin family is the direct

inhibition of C3 convertase, which prevents the cleavage of C3 into its active fragments, C3a
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and C3b. This blockade effectively halts the amplification loop of the alternative pathway and

the downstream effector functions of the complement system.

Mechanism of C3 Inhibition
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Mechanism of C3 Convertase Inhibition by Salfredin C3.

Experimental Protocols
The following are detailed methodologies for key experiments used to assess the performance

of C3 inhibitors.

C3 Convertase Inhibition Assay (ELISA-based)
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This assay quantifies the ability of an inhibitor to block the cleavage of C3 by a pre-formed C3

convertase.

Materials:

High-binding 96-well microtiter plates

Purified human C3b, Factor B, and Factor D

Purified human C3

Salfredin C3 and other inhibitors at various concentrations

Blocking buffer (e.g., PBS with 1% BSA)

Wash buffer (e.g., PBS with 0.05% Tween-20)

HRP-conjugated anti-human C3b antibody

TMB substrate

Stop solution (e.g., 2N H₂SO₄)

Plate reader

Methodology:

Plate Coating: Coat the microtiter plate wells with purified human C3b and incubate

overnight at 4°C.

Washing and Blocking: Wash the wells with wash buffer and then block with blocking buffer

for 2 hours at room temperature.

Convertase Formation: Add a mixture of Factor B and Factor D to the wells to form the C3

convertase (C3bBb) and incubate for 1 hour at 37°C.

Inhibitor Addition: Add serial dilutions of Salfredin C3 or other inhibitors to the wells and

incubate for 30 minutes at 37°C.
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Substrate Addition: Add purified human C3 to the wells and incubate for 1 hour at 37°C to

allow for C3 cleavage.

Detection: Wash the wells and add HRP-conjugated anti-human C3b antibody to detect the

newly deposited C3b. Incubate for 1 hour at room temperature.

Development: Wash the wells and add TMB substrate. Stop the reaction with stop solution.

Analysis: Measure the absorbance at 450 nm. The percentage of inhibition is calculated

relative to a control without any inhibitor, and the IC50 value is determined.[10]

Hemolytic Assay for Complement Inhibition
This functional assay measures the ability of an inhibitor to prevent the lysis of red blood cells

mediated by the complement cascade.

Materials:

Antibody-sensitized sheep red blood cells (SRBCs)

Normal human serum (as a source of complement)

Veronal buffered saline (VBS)

Salfredin C3 and other inhibitors at various concentrations

96-well U-bottom plates

Centrifuge

Plate reader

Methodology:

Serum Pre-incubation: Pre-incubate normal human serum with varying concentrations of

Salfredin C3 or other inhibitors for 15 minutes at 37°C.

Cell Addition: Add the antibody-sensitized SRBCs to the serum-inhibitor mixture.
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Incubation: Incubate the plate for 30-60 minutes at 37°C to allow for complement activation

and cell lysis.

Centrifugation: Centrifuge the plate to pellet the intact SRBCs.

Supernatant Transfer: Carefully transfer the supernatant to a new flat-bottom 96-well plate.

Analysis: Measure the absorbance of the supernatant at 412 nm or 540 nm to quantify the

amount of hemoglobin released. Controls for 0% lysis (buffer only) and 100% lysis (water)

are included. The percentage of hemolysis inhibition is calculated, and the IC50 value is

determined.[11][12][13]
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General Experimental Workflow for Inhibitor Benchmarking
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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